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Compound of Interest

Compound Name: D-Arabinose-d5

Cat. No.: B12395454

For researchers, scientists, and drug development professionals, ensuring safe handling and
disposal of chemical reagents is paramount. This document provides a comprehensive guide to
the personal protective equipment (PPE), operational procedures, and disposal of D-
Arabinose-d5. While D-Arabinose-d5 is a deuterated form of D-Arabinose, its chemical
properties and associated hazards are considered analogous to the non-deuterated form.
Safety data for D-Arabinose indicates that while it is not classified as a hazardous substance,

prudent laboratory practices should always be observed as its toxicological properties have not
been fully investigated.[1][2]

Data on Physical and Chemical Properties

The following table summarizes the key physical and chemical properties of D-Arabinose. This
information is crucial for safe handling and storage.
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Property Value

Molecular Formula C5H1005[3][4]

Molecular Weight 150.13 g/mol [1][3]

Appearance White crystalline powder[2][4]

Odor Odorless[2]

Melting Point 152 - 164 °C (305.6 - 327.2 °F)[3][4]

Soluble in water and glycerol. Insoluble in

Solubility
alcohol or ether.[2]
- Stable under normal temperatures and
Stability
pressures.[1][3]
Incompatibilities Strong oxidizing agents.[1][4]

B Carbon monoxide and carbon dioxide upon
Hazardous Decomposition Products ] .
heating to decomposition.[1][4][5]

Operational Plan: Handling D-Arabinose-d5

A systematic approach to handling D-Arabinose-d5 is essential to minimize exposure and
ensure a safe laboratory environment.

Engineering Controls

e Ventilation: Use in a well-ventilated area.[1][4] Facilities should be equipped with an eyewash
station and a safety shower.[4] If dust generation is likely, provide appropriate exhaust
ventilation.[5]

Personal Protective Equipment (PPE)
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PPE Type

Specification

Rationale

Eye Protection

Chemical safety goggles with

side shields.

To prevent eye contact which

may cause irritation.[1][6]

Hand Protection

Nitrile rubber gloves (thickness
>0.11 mm).

To prevent skin contact which

may cause irritation.[6]

Body Protection

Laboratory coat.

To prevent contamination of

personal clothing.[1]

Respiratory Protection

Generally not required under
normal use with adequate
ventilation. If dust is
generated, a particulate filter
respirator (e.g., P1) may be

necessary.[3][6]

To prevent inhalation which
may cause respiratory tract
irritation.[1][4]

Handling Procedures

o Preparation: Before handling, ensure all necessary PPE is worn correctly. Have an

accessible eyewash station and safety shower.[4]

e Weighing and Transfer: Handle D-Arabinose-d5 in a well-ventilated area to minimize dust

generation.[1][4] Avoid creating dust clouds.

e Solution Preparation: When dissolving, add the solid to the solvent slowly to avoid splashing.

o Post-Handling: After handling, wash hands thoroughly with soap and water.[2] Clean all

equipment and the work area to prevent cross-contamination.

First Aid Measures

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention if irritation develops.

[1]

o Skin Contact: Wash off immediately with plenty of soap and water while removing all
contaminated clothing. Seek medical attention if irritation persists.[1][3]
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 Inhalation: Remove to fresh air. If not breathing, give artificial respiration. If breathing is
difficult, give oxygen. Seek medical attention.[4]

 Ingestion: Do not induce vomiting. Rinse mouth with water. Seek medical attention if
symptoms occur.[1][4]

Disposal Plan

Proper disposal of D-Arabinose-d5 and its containers is crucial to prevent environmental
contamination.

o Waste Characterization: D-Arabinose is not classified as hazardous waste.[2] However,
waste materials should be disposed of in accordance with federal, state, and local
environmental control regulations.[5]

» Container Disposal: Empty containers can be recycled after being thoroughly cleaned.
Contaminated packaging should be handled in the same way as the substance itself.[6][7]

o Chemical Disposal: Unused or surplus D-Arabinose-d5 should be disposed of through a
licensed disposal company.[5] Do not empty into drains.[1][6] For small spills, wipe up the
material, place it in a sealed container, and dispose of it appropriately.[2]

Experimental Workflow for Safe Handling

The following diagram illustrates the key steps for the safe handling of D-Arabinose-d5 from
receipt to disposal.
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Receiving and Storage
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Caption: Workflow for the safe handling of D-Arabinose-d5.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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